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Introduction

4'-O-Methylnyasol is a derivative of the naturally occurring lignan, Nyasol. While scientific
literature extensively covers the chemical properties and biological activities of Nyasol, specific
data on 4'-O-Methylnyasol is sparse. This guide provides a comprehensive overview of the
chemical structure of 4'-O-Methylnyasol, alongside a detailed examination of its parent
compound, Nyasol. The information presented on Nyasol, including its biological effects and
associated signaling pathways, serves as a foundational reference for predicting the potential
characteristics and activities of its 4'-O-methylated derivative.

Chemical Structure

The chemical structure of 4'-O-Methylnyasol is deduced from its parent compound, Nyasol.
Nyasol, also known as cis-hinokiresinol, is systematically named 4,4'-((1Z,3R)-penta-1,4-diene-
1,3-diyl)diphenol[1]. The designation "4'-O-Methylnyasol" indicates the methylation of the
hydroxyl group at the 4' position of one of the phenol rings.

Table 1: Chemical Identification of 4'-O-Methylnyasol and Nyasol
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e 4'-0-Methylnyasol
Identifier . Nyasol
(Predicted)

4-((12,3R)-3-(4-

4,4'-((1Z,3R)-penta-1,4-diene-
IUPAC Name methoxyphenyl)penta-1,4-

1,3-diyl)diphenol[1
dien-1-yl)phenol yhdip [1]

Molecular Formula C18H1802 C17H1602[2]
Molecular Weight 266.34 g/mol 252.31 g/mol [2]
C=C--INVALID-LINK-- C=C--INVALID-LINK--
SMILES
c2ccc(OC)ec2 c2ccc(O)cec2[2]

VEAUNWQYYMXIRB-

InChl Key (Predicted)
JHAQOBCDSA-N[2]

Physicochemical Properties of the Parent
Compound: Nyasol

While specific experimental data for 4'-O-Methylnyasol is not readily available, the properties
of Nyasol provide a valuable baseline.

Table 2: Physicochemical Properties of Nyasol

Property Value
Molecular Weight 252.31 g/mol [2]
Molecular Formula C17H1602[2]
o A lignan found in Anemarrhena
Description ]
asphodeloides[1]
XLogP3 3.3

Biological Activity of the Parent Compound: Nyasol

Nyasol has been the subject of various studies, revealing a range of biological activities. These
findings offer insights into the potential therapeutic applications of Nyasol and its derivatives.
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Antiviral Activity

Nyasol has been identified as an active principle from Anemarrhena asphodeloides with the
ability to inhibit the respiratory syncytial virus (RSV)[1].

Anti-inflammatory Activity

(-)-Nyasol has demonstrated significant anti-inflammatory properties. It inhibits
cyclooxygenase-2 (COX-2)-mediated prostaglandin E2 (PGE2) production and inducible nitric
oxide synthase (INOS)-mediated nitric oxide (NO) production in lipopolysaccharide (LPS)-
treated RAW 264.7 cells[3][4][5]. It also inhibits 5-lipoxygenase (5-LOX)-mediated leukotriene
production[3][5].

Experimental Protocols for the Parent Compound:
Nyasol

Detailed experimental protocols for the synthesis and biological evaluation of Nyasol have
been published. A practical total synthesis of racemic nyasol has been achieved with a good
overall yield[6].

Synthesis of (¥)-Nyasol

A concise, seven-step synthesis of racemic nyasol has been reported, starting from
commercially available materials[6]. The key steps involve the chelation-controlled reduction of
an o-hydroxyketo intermediate to form an anti-1,2-diol, followed by a stereospecific elimination
reaction of a 1,3-cyclic thionocarbonate intermediate to yield the Z-alkene structure of
nyasol[6].

In Vitro Anti-inflammatory Assay

The anti-inflammatory activity of (-)-Nyasol was evaluated by measuring its effect on PGE2 and
NO production in LPS-stimulated RAW 264.7 macrophage-like cells[3][5].

e Cell Culture: RAW 264.7 cells were cultured in an appropriate medium.

o Treatment: Cells were treated with various concentrations of (-)-Nyasol in the presence of
LPS.
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o Measurement of NO Production: The concentration of nitrite in the culture medium was
measured as an indicator of NO production.

e Measurement of PGE2 Production: The amount of PGE2 in the culture medium was
quantified using an enzyme immunoassay Kkit.

Potential Signaling Pathways

Based on the observed anti-inflammatory effects of Nyasol, it is likely to modulate signaling
pathways involved in inflammation. The inhibition of INOS and COX-2 suggests an interaction
with the NF-kB signaling pathway, which is a key regulator of these inflammatory mediators.
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Caption: Proposed anti-inflammatory signaling pathway of Nyasol.
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Structure-Activity Relationship and the Role of 4'-O-
Methylation

The biological activity of phenolic compounds like Nyasol is often attributed to their hydroxy!l
groups. Methylation of a phenolic hydroxyl group, as in 4'-O-Methylnyasol, can significantly
alter the molecule's properties:

» Polarity and Bioavailability: Methylation decreases polarity, which can affect solubility and the
ability to cross cell membranes, potentially altering bioavailability.

e Receptor Binding: The hydroxyl group may be crucial for hydrogen bonding with biological
targets. Replacing it with a methoxy group can disrupt or alter these interactions, leading to a
change in biological activity.

e Metabolism: The phenolic hydroxyl group is a potential site for metabolic conjugation (e.g.,
glucuronidation or sulfation). Methylation can block this metabolic pathway, potentially
increasing the compound's half-life.

Without specific experimental data for 4'-O-Methylnyasol, it is difficult to predict the precise
impact of this modification. However, it is plausible that the antiviral and anti-inflammatory
activities observed for Nyasol may be altered in its 4'-O-methylated form. Further research is
required to elucidate the specific biological profile of 4'-O-Methylnyasol.

Conclusion

4'-O-Methylnyasol is a structurally defined derivative of the biologically active natural product,
Nyasol. While direct experimental data for 4'-O-Methylnyasol is currently limited in the public
domain, the extensive research on Nyasol provides a strong foundation for predicting its
potential properties and for guiding future research. The anti-inflammatory and antiviral
activities of Nyasol suggest that 4'-O-Methylnyasol and other derivatives are promising
candidates for further investigation in drug discovery and development. The synthesis and
biological evaluation of 4'-O-Methylnyasol are necessary to determine the impact of 4'-O-
methylation on the therapeutic potential of the Nyasol scaffold.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15609680?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/17886842/
https://pubmed.ncbi.nlm.nih.gov/17886842/
https://pubmed.ncbi.nlm.nih.gov/17886842/
https://pubchem.ncbi.nlm.nih.gov/compound/Nyasol
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://www.researchgate.net/publication/41103578_--Nyasol_cis-hinokiresinol_a_norneolignan_from_the_rhizomes_of_Anemarrhena_asphodeloides_is_a_broad_spectrum_inhibitor_of_eicosanoid_and_nitric_oxide_production
https://pure.ewha.ac.kr/en/publications/nyasol-cis-hinokiresinol-a-norneolignan-from-the-rhizomes-of-anem/
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://www.benchchem.com/product/b15609680/docs#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680/docs#an-in-depth-technical-guide-to-4-o-methylnyasol-structure-and-inferred-properties
https://www.benchchem.com/product/b15609680?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

